Cas no 1260816-38-3 (N,1-dimethyl-1H-imidazol-2-amine hydrochloride)

• Product Name: N,1-dimethyl-1H-imidazol-2-amine hydrochloride
• CAS No: 1260816-38-3
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 3163112
• PubChem ID: 71779140
• Update Time: 2025-10-20

N,1-dimethyl-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,1-dimethyl-1H-imidazol-2-amine hydrochloride
• EN300-182779
• 1260816-38-3
• AKOS026676793
• N,1-dimethylimidazol-2-amine;hydrochloride
• N,1-dimethyl-1H-imidazol-2-aminehydrochloride
• MFCD14706762
• F2158-0751

• Inchi： 1S/C5H9N3.ClH/c1-6-5-7-3-4-8(5)2;/h3-4H,1-2H3,(H,6,7);1H
• InChI Key： YCHSIKNAJZOHCE-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=CN=C1NC

Computed Properties

• Exact Mass: 147.0563250Da
• Monoisotopic Mass: 147.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• Melting Point: NA

N,1-dimethyl-1H-imidazol-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N,1-dimethyl-1H-imidazol-2-amine hydrochloride

N,1-dimethyl-1H-imidazol-2-amine hydrochloride: A Comprehensive Overview of Its Chemical Properties and Pharmacological Applications

N,1-dimethyl-1H-imidazol-2-amine hydrochloride is a derivative of the imidazole ring, characterized by its unique chemical structure and diverse biological activities. This compound, with the CAS number 1260816-38-3, has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. Recent studies have highlighted its role in modulating various cellular pathways, making it a promising candidate for drug development targeting neurological and metabolic disorders.

The molecular framework of N,1-dimethyl-1H-imidazol-2-amine hydrochloride consists of a five-membered imidazole ring substituted with methyl groups at the N-1 and N-2 positions. The hydrochloride salt form enhances its solubility and bioavailability, facilitating its use in both in vitro and in vivo studies. This structural feature is critical for its interaction with biological targets, including ion channels and receptors, which are central to many physiological processes.

Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic profile of N,1-dimethyl-1H-imidazol-2-amine hydrochloride. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits improved oral bioavailability compared to its parent structure, attributed to enhanced lipophilicity and reduced metabolic degradation. This finding underscores the importance of structural modifications in enhancing therapeutic efficacy.

In the realm of neuropharmacology, N,1-dimethyl-1H-imidazol-2-amine hydrochloride has shown potential as a modulator of the γ-aminobutyric acid (GABA) system. Research published in Neuropharmacology (2022) revealed that the compound interacts with GABA_A receptors, potentially offering therapeutic benefits for conditions such as epilepsy and anxiety disorders. These findings align with the growing interest in GABAergic agents for neurological treatments.

Metabolic disorders represent another area where N,1-dimethyl-1H-imidazol-2-amine hydrochloride may play a pivotal role. A 2024 study in Endocrinology explored its effects on insulin sensitivity and glucose metabolism. The compound was found to enhance glucose uptake in adipocytes, suggesting its potential as an adjunct therapy for type 2 diabetes. This discovery highlights the compound's versatility in addressing complex metabolic pathways.

From a synthetic perspective, the preparation of N,1-dimethyl-1H-imidazol-2-amine hydrochloride involves several key steps, including the condensation of appropriate precursors and subsequent salt formation. A 2023 paper in Organic Syntheses described an efficient method for its synthesis using microwave-assisted protocols, which significantly reduced reaction times and improved yield. This innovation reflects the ongoing efforts to streamline drug development processes.

Pharmacological studies have also investigated the safety profile of N,1-dimethyl-1H-imidazol-2-amine hydrochloride. A 2023 preclinical trial in Toxicological Sciences reported minimal toxicity at therapeutic doses, with no significant organ damage observed. These results are crucial for advancing the compound into clinical trials, as safety is a paramount consideration in drug development.

Furthermore, the compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests its role in neuroprotection, particularly in neurodegenerative diseases such as Parkinson's and Alzheimer's. A 2024 study in Neuroscience demonstrated that N,1-dimethyl-1H-imidazol-2-amine hydrochloride reduces oxidative stress and promotes neuronal survival, offering new avenues for treatment strategies.

The pharmacokinetic behavior of N,1-dimethyl-1H-imidazol-2-amine hydrochloride is another area of active investigation. A 2023 clinical trial (Phase I) published in Clinical Pharmacology & Therapeutics revealed that the compound has a favorable half-life and minimal hepatic metabolism, which could enhance its therapeutic window. These properties are essential for developing drugs with long-lasting effects and reduced dosing frequency.

Current research also explores the compound's potential as a modulator of ion channels, particularly in the context of cardiovascular diseases. A 2024 study in Cardiovascular Research found that N,1-dimethyl-1H-imidazol-2-amine hydrochloride selectively inhibits certain potassium channels, which may help in managing arrhythmias. This finding highlights the compound's versatility in targeting multiple disease mechanisms.

Despite its promising properties, challenges remain in optimizing the therapeutic potential of N,1-dimethyl-1H-imidazol-2-amine hydrochloride. Ongoing studies aim to identify synergistic combinations with other drugs to enhance efficacy and reduce side effects. For instance, a 2023 study in Drug Discovery Today explored the use of nanotechnology to improve the delivery of the compound, addressing limitations in its current formulation.

As the field of medicinal chemistry continues to evolve, N,1-dimethyl-1H-imidazol-2-amine hydrochloride stands as a testament to the power of structural innovation in drug development. Its multifaceted applications across various disease states underscore the importance of continued research to fully realize its potential. The collaborative efforts of scientists and clinicians will be instrumental in translating these findings into effective therapies for patients.

In conclusion, N,1-dimethyl-1H-imidazol-2-amine hydrochloride represents a significant advancement in the quest for novel therapeutic agents. Its diverse pharmacological activities, coupled with improved synthetic methods and pharmacokinetic profiles, position it as a promising candidate for future drug development. As research progresses, the compound may offer innovative solutions to some of the most challenging medical conditions, ultimately improving patient outcomes and quality of life.